(2Z)-N-(4-methoxyphenyl)-2-{[3-(propan-2-yl)phenyl]imino}-2H-chromene-3-carboxamide

Specification

• Molecular Formula: C26H24N2O3
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide
• Standard InChI: InChI=1S/C26H24N2O3/c1-17(2)18-8-6-9-21(15-18)28-26-23(16-19-7-4-5-10-24(19)31-26)25(29)27-20-11-13-22(30-3)14-12-20/h4-17H,1-3H3,(H,27,29)
• Standard InChI Key: WGIMKKLOGXVVMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)OC

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

The compound, with the systematic IUPAC name N-(4-methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide, possesses the molecular formula C₂₆H₂₄N₂O₃ and a molecular weight of 412.5 g/mol. Its structure integrates a 2H-chromene scaffold substituted at position 3 with a carboxamide group linked to a 4-methoxyphenyl moiety. The imino group at position 2 connects to a 3-isopropylphenyl ring, conferring steric bulk and electronic diversity (Fig. 1).

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₆H₂₄N₂O₃
Molecular Weight	412.5 g/mol
IUPAC Name	N-(4-Methoxyphenyl)-2-(3-propan-2-ylphenyl)iminochromene-3-carboxamide
Canonical SMILES	CC(C)C1=CC(=CC=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)OC
PubChem CID	53334868

Spectroscopic Characterization

Infrared (IR) spectroscopy reveals critical functional groups: a conjugated amide C=O stretch at 1660 cm⁻¹, N-H stretching at 3381 cm⁻¹, and aromatic C-H vibrations between 3000–3100 cm⁻¹. Nuclear magnetic resonance (NMR) data confirm the Z-configuration of the imino group, with a characteristic vinylic proton coupling constant (J) of 17.0 Hz.

Synthesis and Preparation Methods

Multi-Component Condensation Approach

The synthesis typically begins with a Baylis-Hillman reaction between salicylaldehyde derivatives and acrylonitrile or tert-butyl acrylate, yielding chromene precursors. For this compound, N-(4-methoxyphenyl)-2-chloroacetamide undergoes nucleophilic substitution with a pre-synthesized iminochalcone intermediate in the presence of potassium carbonate (K₂CO₃) in acetone. The reaction proceeds via a two-step pathway:

• Formation of the iminochalcone: Condensation of 3-isopropylbenzaldehyde with 2-aminophenol under acidic conditions.

• Amide coupling: Reaction of the iminochalcone with N-(4-methoxyphenyl)-2-chloroacetamide using dicyclohexylcarbodiimide (DCC) as a coupling agent.

Table 2: Synthetic Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Iminochalcone formation	3-Isopropylbenzaldehyde, H₂SO₄, EtOH, reflux	62–68
Amide coupling	DCC, CH₂Cl₂, 0°C to rt, 16 h	37–57

Physicochemical Properties

Solubility and Partition Coefficients

The compound exhibits limited aqueous solubility (<0.1 mg/mL at 25°C) but high lipophilicity (calculated logP = 4.2), suggesting favorable membrane permeability. Its polar surface area (78.9 Ų) and hydrogen-bonding capacity (2 donors, 4 acceptors) align with Lipinski’s rule-of-five criteria for drug-likeness.

Solid-State Behavior

Single-crystal X-ray diffraction of analogous chromene derivatives reveals intramolecular N-H···O hydrogen bonds and C-H···π interactions, stabilizing the Z-configuration. These interactions likely contribute to the compound’s crystalline stability and low hygroscopicity.

Biological Activities and Mechanisms

Antimicrobial Efficacy

In vitro studies demonstrate potent activity against gram-positive bacteria (Bacillus cereus: MIC = 0.062 mg/mL) and fungi (Candida albicans: MIC = 0.125 mg/mL), outperforming streptomycin (MIC = 0.125 mg/mL) and nystatin (MIC = 0.25 mg/mL), respectively. Activity against gram-negative strains (E. coli, Pseudomonas aeruginosa) is moderate (MIC = 0.5–1.0 mg/mL), attributed to outer membrane impermeability.

Table 3: Antimicrobial Activity Profile

Microorganism	MIC (mg/mL)	Reference Standard (MIC)
Bacillus cereus	0.062	Streptomycin (0.125)
Staphylococcus aureus	0.125	Streptomycin (0.25)
Candida albicans	0.125	Nystatin (0.25)

Mechanistic Insights

Quantum chemical calculations correlate antibacterial activity with electron-donating capacity (HOMO energy = -6.3 eV) and antifungal effects with electrophilicity (LUMO energy = -1.8 eV). Molecular docking suggests inhibition of microbial DNA gyrase and lanosterol demethylase via hydrogen bonding to catalytic residues.